Cas no 167987-56-6 (Benzene, 1-(4-iodophenoxy)-3-(trifluoromethyl)-)

• Product Name: Benzene, 1-(4-iodophenoxy)-3-(trifluoromethyl)-
• CAS No: 167987-56-6
• MF: C₁₃H₈F₃IO
• MW: 364.101706504822
• CID: 1355738
• PubChem ID: 71353692
• Update Time: 2025-04-20

Benzene, 1-(4-iodophenoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(4-iodophenoxy)-3-(trifluoromethyl)-
• 1-iodo-4-[3-(trifluoromethyl)phenoxy]benzene
• 167987-56-6
• 1-(4-Iodophenoxy)-3-(trifluoromethyl)benzene
• YUSSHEPAUWQNMZ-UHFFFAOYSA-N
• DTXSID80778412

• Inchi： 1S/C13H8F3IO/c14-13(15,16)9-2-1-3-12(8-9)18-11-6-4-10(17)5-7-11/h1-8H
• InChI Key： YUSSHEPAUWQNMZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 363.95674
• Monoisotopic Mass: 363.95720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23